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Compound of Interest

Compound Name:
3-Piperazinobenzisothiazole

hydrochloride

Cat. No.: B043173 Get Quote

Essential Safety and Handling Guide for 3-
Piperazinobenzisothiazole Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Piperazinobenzisothiazole hydrochloride (CAS No: 87691-88-1). Adherence to these

procedures is vital for ensuring laboratory safety and regulatory compliance. This compound is

a key intermediate in the synthesis of antipsychotic medications such as Ziprasidone and

Lurasidone.[1][2][3]

Hazard Identification and Safety Summary
3-Piperazinobenzisothiazole hydrochloride is classified as a hazardous substance. Key

hazards include:

Acute Oral Toxicity: Harmful if swallowed.[4][5]

Skin Sensitization: May cause an allergic skin reaction.[4][5]

Serious Eye Irritation: Causes serious eye irritation.[4][5]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4][5]
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4][5]

Immediate and thorough safety precautions are mandatory when handling this compound.

Quantitative Hazard Data
Hazard Metric Value Species Source

LD50 (Oral) 197.7 mg/kg Not Specified [6]

Note: No occupational exposure limits have been established for this substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier to exposure. The following PPE is

mandatory when handling 3-Piperazinobenzisothiazole hydrochloride:

PPE Category Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Impervious protective clothing

may be required for larger

quantities.

Prevents skin contact and

potential allergic reactions.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required in case of

inadequate ventilation or when

dust is generated.

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Handling
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Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the

compound's SDS.

Work in a Ventilated Area: All handling of 3-Piperazinobenzisothiazole hydrochloride
should occur in a well-ventilated laboratory, preferably within a chemical fume hood.

Don Appropriate PPE: Wear the specified eye/face protection, gloves, and lab coat.

Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

Prevent Contamination: Do not eat, drink, or smoke in the handling area. Wash hands

thoroughly after handling and before any breaks.

In Case of Accidental Exposure
Immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing

and rinse the skin with plenty of water. If

irritation or a rash occurs, seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Disposal Plan: Safe Waste Management
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Proper disposal of 3-Piperazinobenzisothiazole hydrochloride and its contaminated waste is

crucial to prevent environmental harm.

Waste Segregation: Collect all waste containing this chemical, including contaminated

consumables (e.g., pipette tips, weighing paper), in a designated and clearly labeled

hazardous waste container.

Container Labeling: The container must be labeled as "Hazardous Waste" and include the

full chemical name: "3-Piperazinobenzisothiazole hydrochloride".

Disposal Method: The primary recommended disposal method is through a licensed

hazardous waste disposal facility. This may involve incineration in a chemical incinerator

equipped with an afterburner and scrubber.

Institutional Guidelines: Always follow your institution's specific Environmental Health and

Safety (EHS) guidelines for hazardous waste disposal.

Environmental Precaution: Do not allow the chemical or its container to enter drains or

surface water.

Experimental Protocol: Synthesis of 3-(1-
Piperazinyl)-1,2-benzisothiazole Hydrochloride
The following is a general procedure for the synthesis of 3-(1-Piperazinyl)-1,2-benzisothiazole

hydrochloride, a key application of this compound.

Materials and Equipment:
3-Chloro-1,2-benzisothiazole

Anhydrous piperazine

tert-Butanol

Toluene

Isopropanol
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Concentrated hydrochloric acid

Round-bottom flask with mechanical stirrer, thermometer, condenser, and addition funnel

Heating mantle

Filtration apparatus

Procedure:
A mixture of anhydrous piperazine and tert-butanol is heated in a round-bottom flask.

A solution of 3-chloro-1,2-benzisothiazole in tert-butanol is slowly added to the heated

piperazine mixture.

The reaction mixture is refluxed until the reaction is complete, as monitored by a suitable

analytical technique (e.g., TLC).

After cooling, water is added, and the mixture is filtered.

The pH of the filtrate is adjusted, and the product is extracted with toluene.

The organic layers are combined, washed, and concentrated.

Isopropanol is added, and the pH is adjusted with concentrated hydrochloric acid to

precipitate the hydrochloride salt.

The resulting solid is cooled, filtered, washed, and dried to yield 3-(1-piperazinyl)-1,2-

benzisothiazole hydrochloride.

Visualizations
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Safe Handling and Disposal Workflow for 3-Piperazinobenzisothiazole hydrochloride

Handling Protocol

Accidental Exposure Response Disposal Protocol

Preparation:
- Review SDS

- Work in fume hood

Don PPE:
- Goggles/Face shield

- Nitrile gloves
- Lab coat

Handling:
- Avoid dust

- Prevent contamination

Exposure Event
Collect Waste:

- Segregate in labeled
hazardous waste container

Administer First Aid:
- Eye: Flush with water
- Skin: Wash with water
- Inhalation: Fresh air

- Ingestion: Do not induce vomiting

Seek Immediate
Medical Attention

Contact EHS for Pickup

Dispose via Licensed Facility:
- Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling, emergency response, and disposal of 3-
Piperazinobenzisothiazole hydrochloride.
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Synthesis of 3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride

Reactants:
- 3-Chloro-1,2-benzisothiazole

- Anhydrous piperazine
- tert-Butanol

Reaction:
- Heat piperazine solution

- Add 3-chloro-1,2-benzisothiazole
- Reflux

Workup:
- Add water and filter

- pH adjustment
- Toluene extraction

Precipitation:
- Concentrate extract

- Add isopropanol
- Add HCl

Final Product:
- 3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride

(Filter, wash, and dry)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(1-Piperazinyl)-1,2-benzisothiazole

hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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